Cas no 99614-64-9 (1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one)

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one is a carbazole derivative with a fused tricyclic structure, featuring a reactive methylene group at the 3-position and a ketone functionality at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid carbazole core provides stability, while the methylene and ketone groups offer sites for further functionalization, enabling diverse chemical modifications. The compound’s structural features make it valuable for applications in medicinal chemistry, including the synthesis of alkaloid analogs and bioactive molecules. Its well-defined reactivity profile ensures consistent performance in synthetic routes.
1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one structure
99614-64-9 structure
Product Name:1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one
CAS No:99614-64-9
MF:C14H13NO
MW:211.259123563766
MDL:MFCD08063682
CID:91178
PubChem ID:329750615
Update Time:2025-06-08

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 9-Methyl-3-methylene-2,3-dihydro-1H-carbazol-4(9H)-one
    • 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one
    • 1,2,3,9-Tetrahydro-9
    • 1,2,3,9-TETRAHYDRO-9-METHTYL-3-METHYLENE-4H-CARBAZOL-4-ONE
    • 9-methyl-3-methylidene-1,2-dihydrocarbazol-4-one
    • 9-Methyl-3-methylene-1,2,3,9-tetrahydro-4H-carbazol-4-one
    • FT-0653973
    • 4H-Carbazol-4-one, 1,2,3,9-tetrahydro-9-methyl-3-methylene-
    • SCHEMBL3549753
    • DTXSID80244167
    • E78296
    • 99614-64-9
    • AGQJDIDJKSFVTC-UHFFFAOYSA-N
    • AKOS015914839
    • Q27236471
    • ONDANSETRON HYDROCHLORIDE DIHYDRATE IMPURITY D [EP IMPURITY]
    • UNII-098F00IT8F
    • 1,2,3,4-Tetrahydro-9-methyl-3-methylene-9H-carbazol-4-one
    • Ondansetron hydrochloride dihydrate specified impurity D [EP]
    • W-204255
    • CS-0312068
    • ZDA61464
    • AMY7215
    • AS-76991
    • 098F00IT8F
    • Ondansetron impurity D, European Pharmacopoeia (EP) Reference Standard
    • Ondansetron Impurity D
    • 1,2,3,9-Tetrahydro-9-methtyl-3-methylene
    • 9-Methyl-3-methylene-1,2,3,9-tetrahydro-4H-carbazol-4-one, >=95.0% (HPLC), pharmaceutical impurity standard
    • 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one, pharmaceutical impurity standard
    • Ondansetron(Imp. D)
    • DTXCID80166658
    • 9-methyl-3-methylidene-1,2,3,9-tetrahydro-4H-carbazol-4-one
    • ONDANSETRON HYDROCHLORIDE DIHYDRATE IMPURITY D (EP IMPURITY)
    • 3,9-dimethyl-2,3-dihydro-1H-carbazol-4-one
    • STL450906
    • Ondansetron hydrochloride dihydrate specified impurity D
    • MDL: MFCD08063682
    • Inchi: 1S/C14H13NO/c1-9-7-8-12-13(14(9)16)10-5-3-4-6-11(10)15(12)2/h3-6H,1,7-8H2,2H3
    • InChI Key: AGQJDIDJKSFVTC-UHFFFAOYSA-N
    • SMILES: O=C1C(=C)CCC2=C1C1C=CC=CC=1N2C

Computed Properties

  • Exact Mass: 211.10000
  • Monoisotopic Mass: 211.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.18
  • Melting Point: >177°C (dec.)
  • Boiling Point: 394 ºC
  • Flash Point: 192 ºC
  • Refractive Index: 1.633
  • PSA: 22.00000
  • LogP: 2.86340
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one Security Information

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one Pricemore >>

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1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one Production Method

Additional information on 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one

Introduction to 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one (CAS No. 99614-64-9)

1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one is a significant compound in the realm of pharmaceutical chemistry, renowned for its unique structural and functional attributes. This heterocyclic compound belongs to the carbazole family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. With the CAS number 99614-64-9, this molecule has been extensively studied for its pharmacological properties, making it a subject of interest in both academic research and industrial development.

The structural framework of 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one consists of a fused aromatic system with a tetrahydropyran ring incorporated at the 1-position and a methyl group at the 9-position. The presence of a methylene group at the 3-position introduces a region of high reactivity, which can be exploited for further functionalization. This structural motif is pivotal in determining its chemical behavior and biological interactions.

In recent years, there has been a surge in research focusing on carbazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one as a lead compound for developing novel pharmaceutical agents. Its ability to interact with biological targets such as enzymes and receptors has opened up avenues for treating a range of diseases.

One of the most compelling aspects of this compound is its role in anticancer research. Carbazole derivatives have shown promise in inhibiting tumor growth by targeting critical pathways involved in cell proliferation and apoptosis. Preliminary studies indicate that 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one exhibits potent cytotoxic effects against certain cancer cell lines without significant toxicity to healthy cells. This selective toxicity makes it an attractive candidate for further development into an anticancer therapeutic.

The compound's interaction with biological systems is further underscored by its ability to modulate inflammatory responses. Inflammatory processes are central to the pathogenesis of numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Research suggests that 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one can inhibit key inflammatory mediators such as nitric oxide and prostaglandins. This property positions it as a potential therapeutic agent for managing inflammation-related diseases.

Another area where this compound has shown promise is in neuroprotective applications. The carbazole scaffold is known to cross the blood-brain barrier, making it suitable for treating central nervous system disorders. Studies have demonstrated that 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one can protect neurons from oxidative stress and prevent neurodegeneration. These findings are particularly relevant in the context of Alzheimer's disease and Parkinson's disease, where oxidative damage plays a significant role.

The synthesis of 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the tetrahydropyran ring and the methylene group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for this compound.

The pharmacokinetic profile of 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one is another critical aspect that has been thoroughly investigated. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy. Preliminary pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it suitable for oral administration as a drug candidate.

In conclusion,1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol -4-one (CAS No. 99614 -64 - 9) represents a promising entity in pharmaceutical research with diverse applications ranging from oncology to neurology. Its unique structural features and biological activities make it an invaluable asset in the quest for novel therapeutics. Continued research into this compound will likely uncover even more fascinating properties and applications.

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